Cas no 1343600-26-9 (1-(1-cyclopentyl-1H-pyrazol-3-yl)methanamine)

• Product Name: 1-(1-cyclopentyl-1H-pyrazol-3-yl)methanamine
• CAS No: 1343600-26-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 4727088
• PubChem ID: 64448980
• Update Time: 2025-05-26

1-(1-cyclopentyl-1H-pyrazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-cyclopentyl-1H-pyrazol-3-yl)methanamine
• 1-(1-cyclopentyl-1H-pyrazol-3-yl)methanamine
• STL415207
• NE27369

• Inchi： 1S/C9H15N3/c10-7-8-5-6-12(11-8)9-3-1-2-4-9/h5-6,9H,1-4,7,10H2
• InChI Key： ONNPLFFJTVZEEU-UHFFFAOYSA-N
• SMILES： N1(C=CC(CN)=N1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 309.6±17.0 °C at 760 mmHg

1-(1-cyclopentyl-1H-pyrazol-3-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(1-cyclopentyl-1H-pyrazol-3-yl)methanamine

Comprehensive Overview of 1-(1-cyclopentyl-1H-pyrazol-3-yl)methanamine (CAS No. 1343600-26-9)

1-(1-cyclopentyl-1H-pyrazol-3-yl)methanamine (CAS No. 1343600-26-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a cyclopentyl group attached to a pyrazole ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and receptor binding.

The growing demand for heterocyclic compounds like 1-(1-cyclopentyl-1H-pyrazol-3-yl)methanamine is driven by their role in developing novel therapeutics for conditions such as inflammation, metabolic disorders, and neurological diseases. Recent studies highlight its relevance in kinase inhibition, a hot topic in oncology research. Additionally, its amine functional group makes it a valuable building block for structure-activity relationship (SAR) studies, which are critical for optimizing drug efficacy and safety.

From an industrial perspective, CAS No. 1343600-26-9 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring eco-friendly methods to produce such compounds, including catalytic processes and solvent-free reactions. This aligns with the broader trend of reducing carbon footprints in chemical manufacturing, a key concern for stakeholders.

Another area of interest is the compound's potential in agrochemical innovation. Its pyrazole core is a common motif in pesticides and herbicides, prompting investigations into its use for crop protection. Given the global push for food security, this application is highly relevant to current agricultural challenges, such as pest resistance and climate change adaptation.

For researchers and manufacturers, 1-(1-cyclopentyl-1H-pyrazol-3-yl)methanamine represents a promising candidate for patentable derivatives. Its modular structure allows for easy modification, enabling the creation of proprietary compounds with tailored properties. This is particularly valuable in competitive markets where intellectual property plays a pivotal role.

In summary, CAS No. 1343600-26-9 exemplifies the intersection of chemistry, biology, and environmental science. Its multifaceted applications—from drug development to sustainable agriculture—make it a compound worth watching in the coming years. As research progresses, we can expect further breakthroughs that leverage its unique chemical framework to address pressing global challenges.